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Compound of Interest

Compound Name: Fmoc-Ala-OH-13C3,15N

Cat. No.: B12059352 Get Quote

An in-depth guide to the molecular weight of isotopically labeled Fmoc-Alanine, specifically

Fmoc-Ala-OH-13C3,15N, designed for researchers, scientists, and professionals in drug

development.

Core Data Summary
This section provides a comparative summary of the molecular properties of standard Fmoc-

Ala-OH and its isotopically labeled counterpart, Fmoc-Ala-OH-13C3,15N. The data is

presented to facilitate easy reference and comparison.

Property Fmoc-Ala-OH (Standard)
Fmoc-Ala-OH-13C3,15N
(Isotopically Labeled)

Molecular Formula C₁₈H₁₇NO₄[1][2][3] [¹³C]₃[¹²C]₁₅H₁₇[¹⁵N]O₄

Average Molecular Weight (

g/mol )
311.33[1] Approx. 315.34

Monoisotopic Mass (Da) 311.1158 315.1229

Methodology for Molecular Weight Calculation
The determination of the molecular weight of an isotopically labeled compound requires a

precise calculation based on the atomic masses of the specific isotopes incorporated, rather

than the average atomic weights of the elements.
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Standard Fmoc-Ala-OH Monoisotopic Mass Calculation
The monoisotopic mass is calculated by summing the masses of the most abundant naturally

occurring isotopes of each element in the molecule.

Formula: C₁₈H₁₇NO₄

Isotopes and their masses:

Carbon (¹²C): 12.000000 Da

Hydrogen (¹H): 1.007825 Da

Nitrogen (¹⁴N): 14.003074 Da

Oxygen (¹⁶O): 15.994915 Da

Calculation: (18 × 12.000000) + (17 × 1.007825) + (1 × 14.003074) + (4 × 15.994915) =

311.1158 Da

Fmoc-Ala-OH-13C3,15N Monoisotopic Mass Calculation
For the isotopically labeled molecule, the masses of three ¹²C atoms and one ¹⁴N atom are

replaced with the masses of three ¹³C atoms and one ¹⁵N atom.

Formula: [¹³C]₃[¹²C]₁₅H₁₇[¹⁵N]O₄

Isotopes and their masses:

Carbon-13 (¹³C): 13.003355 Da

Nitrogen-15 (¹⁵N): 15.000109 Da

Calculation: (15 × 12.000000) + (3 × 13.003355) + (17 × 1.007825) + (1 × 15.000109) + (4 ×

15.994915) = 315.1229 Da

Logical Workflow for Molecular Weight Calculation
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The following diagram illustrates the logical steps involved in calculating the molecular weight

of the isotopically labeled compound.

Standard Fmoc-Ala-OH

Fmoc-Ala-OH-13C3,15N

Molecular Formula
C18H17NO4

Monoisotopic Mass Calculation
(Sum of most abundant isotopes)

Standard Atomic Weights
(C, H, N, O)

Standard Monoisotopic Mass
311.1158 Da

Labeled Monoisotopic Mass Calculation
(Substitute isotope masses)

Base Calculation

Isotopic Labels
3 x 13C, 1 x 15N

Isotope Atomic Masses
(13C, 15N)

Labeled Monoisotopic Mass
315.1229 Da

Click to download full resolution via product page

Caption: Logical workflow for calculating the monoisotopic mass of an isotopically labeled

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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